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Compound of Interest

Compound Name: 2-Methoxypropyl! acetate

Cat. No.: B008391

For: Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methoxypropyl acetate, identified by the CAS number 70657-70-4, is a colorless,
moderately volatile solvent with a mild, pleasant odor.[1] It is the beta-isomer (B-isomer) of
propylene glycol monomethyl ether acetate (PGMEA) and is a member of the P-series glycol
ethers family.[1][2] Its unique chemical structure, containing both an ether and an ester
functional group, grants it excellent solvency for a wide range of natural and synthetic resins,
waxes, fats, and oils.[3] This versatility makes it a critical component in numerous industrial and
high-tech applications, including coatings, printing inks, electronics manufacturing, and
potentially as a solvent in pharmaceutical synthesis.[1][3][4] This document provides an in-
depth technical overview of its chemical properties, synthesis, applications, analytical methods,

and toxicological profile.

Physicochemical and Computational Data

The fundamental properties of 2-Methoxypropyl acetate are summarized below. This data is
essential for its proper handling, application, and analysis.
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Property Value Reference(s)
CAS Number 70657-70-4 [1][5]
Molecular Formula CeH1203 [2][5]
Molecular Weight 132.16 g/mol [5][6]
Synonyms I23-(!;/:\;3'ItEh;\)xy-1-propyl acetate, [3- o]
Appearance Colorless liquid [1][8]

Boiling Point 154.8 °C [5]

Density 0.959 g/cm?3 [5]

SMILES CC(COC(=0)C)0C [5]

InChi Key BTZVKSVLFLRBRE- 7

UHFFFAOYSA-N

Topological Polar Surface Area

35.53 A2 [6]
(TPSA)

LogP (octanol-water partition
N 0.5844 [6]
coefficient)

Synthesis and Manufacturing

The industrial production of 2-methoxypropyl acetate is primarily achieved through two main
chemical pathways: direct esterification and transesterification.[9]

Synthesis Routes

1. Acid-Catalyzed Direct Esterification: This is the most common method for synthesizing 2-
methoxypropyl acetate.[9] It involves the direct reaction of 2-methoxypropanol with acetic
acid in the presence of an acid catalyst.[9] Solid acid catalysts, such as the ion-exchange resin
Amberlyst-15, are frequently used in industrial settings to facilitate the reaction and simplify
catalyst removal.[4][9] The reaction is reversible, and the removal of the water byproduct is
crucial to drive the equilibrium towards the formation of the ester product.[9]

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://chemondis.com/substance/2-methoxypropyl-acetate/
https://www.biosynth.com/p/FM146365/70657-70-4-2-methoxypropyl-acetate
https://www.osha.gov/chemicaldata/827
https://www.biosynth.com/p/FM146365/70657-70-4-2-methoxypropyl-acetate
https://www.biosynth.com/p/FM146365/70657-70-4-2-methoxypropyl-acetate
https://www.chemscene.com/product/70657-70-4.html
https://www.osha.gov/chemicaldata/827
https://sielc.com/2-methoxy-1-propyl-acetate
https://chemondis.com/substance/2-methoxypropyl-acetate/
https://www.lookchem.com/404.htm
https://www.biosynth.com/p/FM146365/70657-70-4-2-methoxypropyl-acetate
https://www.biosynth.com/p/FM146365/70657-70-4-2-methoxypropyl-acetate
https://www.biosynth.com/p/FM146365/70657-70-4-2-methoxypropyl-acetate
https://sielc.com/2-methoxy-1-propyl-acetate
https://www.chemscene.com/product/70657-70-4.html
https://www.chemscene.com/product/70657-70-4.html
https://www.benchchem.com/product/b008391?utm_src=pdf-body
https://www.benchchem.com/product/b008391
https://www.benchchem.com/product/b008391?utm_src=pdf-body
https://www.benchchem.com/product/b008391?utm_src=pdf-body
https://www.benchchem.com/product/b008391
https://www.benchchem.com/product/b008391
https://www.nbinno.com/article/industrial-coatings/the-science-behind-2-methoxypropyl-acetate-a-deep-dive-for-industry-professionals-td
https://www.benchchem.com/product/b008391
https://www.benchchem.com/product/b008391
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2. Transesterification (Ester Exchange): An alternative route is the transesterification of 2-
methoxypropanol with another ester, like methyl acetate or ethyl acetate.[9] This process is
also catalyzed and can be advantageous as it may proceed under milder conditions and avoids
the production of water, which can simplify the purification process.[9]

Industrial Manufacturing Workflow

Industrial-scale production often employs continuous processes, such as reactive distillation, to
maximize efficiency and product yield.[4][9] This approach combines the chemical reaction and
the separation of byproducts into a single unit, allowing for the continuous removal of water to
overcome equilibrium limitations and achieve high conversion rates.[9]
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Fig 1: Industrial synthesis via continuous reactive distillation.
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Experimental Protocol: Laboratory-Scale Esterification

This protocol describes a generalized lab-scale synthesis of 2-methoxypropyl acetate.

o Apparatus Setup: Assemble a round-bottom flask equipped with a magnetic stirrer, a heating
mantle, a reflux condenser, and a Dean-Stark trap (to remove water).

e Charging Reactants: To the flask, add 2-methoxypropanol (1.0 molar equivalent) and acetic
acid (1.2 molar equivalents).[10]

o Catalyst Addition: Add a catalytic amount of a strong acid, such as hydrochloric acid or a
solid acid catalyst like Amberlyst-15 (0.05 to 1 wt%).[9][10]

o Reaction: Heat the mixture to reflux (typically 80 to 150 °C).[10] The water produced during
the reaction will be collected in the Dean-Stark trap, driving the reaction to completion.

» Monitoring: Monitor the reaction progress by tracking the amount of water collected or by
using analytical techniques like GC-FID.

o Workup and Purification: Once the reaction is complete, cool the mixture to room
temperature. Neutralize the acid catalyst (if liquid) with a mild base (e.g., sodium bicarbonate
solution). Separate the organic layer, wash it with brine, and dry it over an anhydrous salt
(e.g., MgSO0a).

« |solation: Purify the crude product via fractional distillation to obtain pure 2-methoxypropyl
acetate.

Industrial and Research Applications

2-Methoxypropyl acetate's excellent solvency and favorable physical properties make it a
valuable compound in a variety of sectors.
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Industry Sector

Application

Function

Reference(s)

Paints & Coatings

High-solids acrylic
resins, waterborne
coatings, floor

polishes

Solvent, coalescing
aid, flow and leveling

agent

[1]3]

Electronics

Semiconductor
manufacturing,
photoresist

formulations

High-purity solvent

[1]14]

Printing

Inks for ball-point and
felt-tipped pens,
flexographic/gravure

inks

Solvent, flow improver

[1]3]

Cleaners

Light-duty industrial
cleaners

Resin solvent

[1]

Adhesives & Sealants

Formulations

Solvent for bonding

and flexibility

[3](8]

Pharmaceuticals

API synthesis, drug

delivery systems

Reaction and

formulation solvent

[4]

Water Treatment

Wastewater additive

Cross-linking agent

[5]

Textiles & Leather

Dye solutions and

pastes

Solvent

[3]

Analytical Methodologies

Accurate detection and quantification of 2-methoxypropyl acetate are critical for quality

control, environmental monitoring, and occupational safety. Gas chromatography is the

cornerstone technique for its analysis.[9]

Key Analytical Techniques

e Gas Chromatography-Flame lonization Detection (GC-FID): This is the most common and

robust method for quantifying 2-methoxypropyl acetate. The compound is volatile and
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responds well to the FID detector.[11]

o Gas Chromatography-Mass Spectrometry (GC-MS): Used for definitive identification of the

compound, especially in complex matrices, by providing mass spectral data.[11]

o High-Performance Liquid Chromatography (HPLC): A reverse-phase (RP) HPLC method has
also been developed for its analysis, which can be useful for non-volatile matrices or for

simultaneous analysis with other compounds.[7]

—
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Fig 2: Workflow for occupational air monitoring of 2-methoxypropyl acetate.

Experimental Protocol: GC-FID Analysis of Air Samples

This protocol is based on established methods for monitoring workplace exposure.[12]

o Sample Collection: Draw a known volume of air (e.g., 10 L at 0.1 L/min) through a solid

sorbent tube, such as a coconut shell charcoal tube.[12]

e Sample Preparation:

o Break open the sorbent tube and transfer the front and back sections to separate 2 mL

vials.

o Add 1 mL of desorption solvent, typically 95/5 (v/v) methylene chloride/methanol, to each

vial.[12]

o Cap the vials and allow them to stand for at least 30 minutes with occasional agitation to

ensure complete desorption.

e Instrument Setup (Typical GC-FID Conditions):
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o Column: A capillary column suitable for volatile organic compounds (e.g., DB-WAX or
equivalent).

o Injector: Split/splitless injector, temperature ~250°C.

o Oven Program: Start at a low temperature (e.g., 40°C), hold for a few minutes, then ramp
at a controlled rate (e.g., 10°C/min) to a final temperature (e.g., 200°C).

o Detector: Flame lonization Detector (FID), temperature ~275°C.

o Carrier Gas: Helium or Hydrogen.

» Calibration: Prepare a series of calibration standards of 2-methoxypropyl acetate in the
desorption solvent across a range of concentrations relevant to the expected sample levels.

e Analysis: Inject an aliquot (e.g., 1 pL) of the calibration standards and the desorbed samples
into the GC-FID system.

» Quantification: ldentify the 2-methoxypropyl acetate peak in the chromatograms based on
its retention time. Construct a calibration curve by plotting the peak area versus
concentration for the standards. Use the regression equation from the curve to calculate the
concentration of 2-methoxypropyl acetate in the samples.

Toxicology and Safety Profile

Understanding the toxicology of 2-methoxypropyl acetate is critical for ensuring safe handling
and defining exposure limits. The primary concerns are its flammability and reproductive
toxicity.[13][14]

Hazard Classification

The substance is classified under the Globally Harmonized System (GHS) with several
significant hazards.
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Hazard Code Hazard Statement Classification Reference(s)
Flammable liquid and Flammable Liquid,

H226 [13][14]
vapour Cat. 3
May damage the Reproductive Toxicity,

H360D _ [13][14]
unborn child Cat. 1B
May cause respirato STOT Single

H335 _ .y. P i g [13][14]
irritation Exposure, Cat. 3
Causes damage to STOT Single

H370 [13]
organs Exposure, Cat. 1
Toxic if swallowed, in

H301+H311+H331 contact with skin or if Acute Toxicity, Cat. 3 [13]

inhaled

Mechanism of Toxicity

The toxic effects of many glycol ethers are not caused by the parent compound but are
mediated by their metabolites.[9] For 2-methoxypropyl acetate, the proposed toxic pathway
involves enzymatic hydrolysis to 2-methoxypropanol, followed by oxidation to 2-
methoxypropionic acid. This acid metabolite is believed to be the active teratogen, similar to the
mechanism observed with other glycol ethers.[15]
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Fig 3: Proposed metabolic pathway leading to developmental toxicity.

Animal studies have confirmed that 2-methoxypropyl acetate is teratogenic in rats and
rabbits.[15] At high concentrations, it has also been shown to cause irritation, reduced body
weight, and thymic atrophy in rats.[16]

Safety and Handling

Due to its hazardous properties, strict safety protocols must be followed when handling 2-
methoxypropyl acetate.

o Ventilation: Always use in a well-ventilated area or under a chemical fume hood to minimize
inhalation exposure.[13][14]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. The
substance is flammable, and its vapors can form explosive mixtures with air.[13][17]

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b008391?utm_src=pdf-body-img
https://www.benchchem.com/product/b008391?utm_src=pdf-body
https://journals.publisso.de/sites/default/files/documents/series/mak/dam/Vol2019/Iss2/Alt029/mb7065770e6519_w.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9915860.htm
https://www.benchchem.com/product/b008391?utm_src=pdf-body
https://www.benchchem.com/product/b008391?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/70657-70-4-A0290586-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/70657-70-4-A0053018-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/70657-70-4-A0290586-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC413900050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Grounding: Ground and bond containers and receiving equipment during transfers to prevent
static electricity buildup and discharge.[13][14]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles or
a face shield, and protective clothing to prevent skin and eye contact.[13][17]

Storage: Store in a cool, dry, well-ventilated place in tightly closed containers, protected from
sunlight.[13][14]

Spills: In case of a spill, remove all ignition sources. Absorb the spill with an inert material
(e.g., sand, vermiculite) and place it in a suitable, closed container for disposal.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.chemos.de/import/data/msds/GB_en/70657-70-4-A0053018-GB-en.pdf
https://journals.publisso.de/sites/default/files/documents/series/mak/dam/Vol2019/Iss2/Alt029/mb7065770e6519_w.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9915860.htm
https://www.fishersci.com/store/msds?partNumber=AC413900050&countryCode=US&language=en
https://www.benchchem.com/product/b008391#2-methoxypropyl-acetate-cas-number-70657-70-4
https://www.benchchem.com/product/b008391#2-methoxypropyl-acetate-cas-number-70657-70-4
https://www.benchchem.com/product/b008391#2-methoxypropyl-acetate-cas-number-70657-70-4
https://www.benchchem.com/product/b008391#2-methoxypropyl-acetate-cas-number-70657-70-4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b008391?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

